Cas no 842972-14-9 (5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 842972-14-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 716270
• PubChem ID: 655114
• Update Time: 2025-10-22

5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid
• 2H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-5-methyl-
• SCHEMBL8282611
• 842972-14-9
• BDBM33500
• cid_655114
• FT-0736564
• EU-0099933
• CHEMBL1505829
• F3305-0600
• EN300-236444
• IDI1_029944
• HMS2426P03
• 5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-3-CARBOXYLICACID
• CCG-202904
• 696645-62-2
• AKOS016040185
• AKOS000303243
• 5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylicacid
• 5-Methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid, AldrichCPR
• SMR000015297
• Z228590090
• HMS1695H10
• 5-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• DTXSID40349602
• MFCD06011086
• AKOS016345645
• LS-03398
• AKOS000269362
• MLS000068159
• ChemDiv3_014146
• HMS1513C22
• 2H-indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-
• DA-03489
• STK345896
• ALBB-010009
• DB-099585
• 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• MDL： MFCD06011086
• Inchi： 1S/C9H12N2O2/c1-5-2-3-7-6(4-5)8(9(12)13)11-10-7/h5H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： TYDZWBIBMZLMSH-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(CCC(C)C2)NN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.587

5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

Comprehensive Overview of 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 842972-14-9)

5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 842972-14-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This indazole derivative is characterized by a fused bicyclic system, which includes a tetrahydroindazole core and a carboxylic acid functional group. Its molecular formula is C₉H₁₂N₂O₂, and it exhibits a molecular weight of 180.21 g/mol. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has increased, driven by its role in the development of small molecule therapeutics. Researchers are particularly interested in its potential as a pharmacophore in designing inhibitors for enzymes and receptors. For instance, its indazole scaffold is frequently explored in the context of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. This aligns with the growing trend of personalized medicine and targeted therapies, where heterocyclic compounds like this play a crucial role.

The synthesis of CAS No. 842972-14-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of hydrazine derivatives with cyclic ketones, followed by oxidation to introduce the carboxylic acid moiety. The purity and yield of the compound are critical, as impurities can affect its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality control.

From a commercial perspective, 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing varies depending on purity and scale, with higher purity grades (>98%) being more expensive. The compound is typically shipped as a white to off-white powder, stored under inert conditions to prevent degradation. Stability studies indicate that it remains stable at room temperature when protected from moisture and light.

In the context of green chemistry and sustainable practices, there is increasing interest in optimizing the synthesis of CAS No. 842972-14-9 to reduce waste and energy consumption. Researchers are exploring catalytic methods and solvent-free reactions to improve the environmental footprint of its production. This aligns with broader industry trends toward eco-friendly synthesis and the reduction of hazardous byproducts.

Another area of interest is the compound's potential in neuroscience research. Preliminary studies suggest that indazole derivatives may modulate neurotransmitter systems, making them candidates for investigating neurological disorders. While 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid itself is not a drug, its structural features are valuable for designing analogs with enhanced blood-brain barrier permeability.

For researchers and manufacturers, understanding the regulatory landscape is essential. While CAS No. 842972-14-9 is not classified as a controlled substance, compliance with regional chemical regulations (e.g., REACH in the EU or TSCA in the US) is mandatory. Proper documentation, including safety data sheets (SDS), is required for handling and transportation.

In summary, 5-Methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 842972-14-9) is a multifaceted compound with significant potential in medicinal chemistry and beyond. Its indazole core and carboxylic acid group make it a versatile building block for drug discovery, while ongoing research continues to uncover new applications. As the scientific community prioritizes sustainable synthesis and targeted therapies, this compound is poised to remain a key player in advancing biochemical innovation.